Cas no 6344-31-6 (1,3,5-trithiane 1,1,3,3-tetraoxide)

• Product Name: 1,3,5-trithiane 1,1,3,3-tetraoxide
• CAS No: 6344-31-6
• MF: C₃H₆O₄S₃
• MW: 202.272337436676
• CID: 1652112
• PubChem ID: 242188
• Update Time: 2025-04-21

1,3,5-trithiane 1,1,3,3-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trithiane 1,1,3,3-tetraoxide
• SMR001557153
• NSC-50405
• NSC50405
• DTXSID30287342
• CHEMBL1892240
• HMS3079M24
• MLS002667387
• 6344-31-6

• Inchi： 1S/C3H6O4S3/c4-9(5)1-8-2-10(6,7)3-9/h1-3H2
• InChI Key： UDXHNJSRXIYULI-UHFFFAOYSA-N
• SMILES： S1(CSCS(C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 201.94288
• Monoisotopic Mass: 201.94282219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 68.28